Cas no 1516910-96-5 (1-(1H-indol-7-yl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(1H-indol-7-yl)-2-(methylamino)ethan-1-ol
• CAS No: 1516910-96-5
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5957831
• PubChem ID: 82603389
• Update Time: 2025-10-24

1-(1H-indol-7-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-7-yl)-2-(methylamino)ethan-1-ol
• EN300-1772776
• 1516910-96-5

• Inchi： 1S/C11H14N2O/c1-12-7-10(14)9-4-2-3-8-5-6-13-11(8)9/h2-6,10,12-14H,7H2,1H3
• InChI Key： PDWQNTJAXHQXFQ-UHFFFAOYSA-N
• SMILES： OC(CNC)C1C=CC=C2C=CNC=12

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48Ų

Additional information on 1-(1H-indol-7-yl)-2-(methylamino)ethan-1-ol

Comprehensive Overview of 1-(1H-indol-7-yl)-2-(methylamino)ethan-1-ol (CAS No. 1516910-96-5): Properties, Applications, and Research Insights

The compound 1-(1H-indol-7-yl)-2-(methylamino)ethan-1-ol (CAS No. 1516910-96-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines an indole core with a methylaminoethanol side chain, making it a versatile intermediate for drug discovery and neurochemical studies. Researchers are particularly interested in its potential interactions with serotonin receptors and enzyme modulation, given its structural resemblance to bioactive alkaloids.

In recent years, the demand for specialty chemicals like 1-(1H-indol-7-yl)-2-(methylamino)ethan-1-ol has surged, driven by advancements in precision medicine and targeted therapy. This compound's CAS No. 1516910-96-5 is frequently searched in academic databases, reflecting its relevance in studies related to neurotransmitter analogs and small-molecule inhibitors. Its synthesis often involves Pd-catalyzed cross-coupling or reductive amination, methods widely discussed in organic chemistry forums.

One of the trending topics linked to this compound is its potential role in neurodegenerative disease research. With growing public interest in cognitive health and brain-boosting supplements, derivatives of 1-(1H-indol-7-yl)-2-(methylamino)ethan-1-ol are being explored for their neuroprotective effects. Online searches often include queries like "indole derivatives for memory enhancement" or "methylaminoethanol compounds in neurology," highlighting its interdisciplinary appeal.

From a technical perspective, the physicochemical properties of CAS No. 1516910-96-5—such as solubility in polar solvents and stability under physiological pH—are critical for formulation scientists. Analytical techniques like HPLC and LC-MS are commonly employed to characterize its purity, a topic frequently addressed in pharmaceutical quality control discussions. The compound's logP value and hydrogen bonding capacity also make it a subject of interest in QSAR modeling.

Environmental and green chemistry considerations are another hotspot. Researchers are investigating sustainable synthesis routes for 1-(1H-indol-7-yl)-2-(methylamino)ethan-1-ol to reduce waste and energy consumption. Keywords like "eco-friendly indole synthesis" or "catalytic amination" align with the global push toward sustainable drug development, a theme dominating recent scientific literature.

In summary, 1-(1H-indol-7-yl)-2-(methylamino)ethan-1-ol (CAS No. 1516910-96-5) represents a nexus of innovation across medicinal chemistry, neuroscience, and process optimization. Its multifaceted applications and alignment with contemporary research trends ensure its continued prominence in both academic and industrial settings.